Cas no 2248188-19-2 ((2R)-2-Methyl-3-pyridin-2-ylpropan-1-ol)

• Product Name: (2R)-2-Methyl-3-pyridin-2-ylpropan-1-ol
• CAS No: 2248188-19-2
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 6615915
• PubChem ID: 137941127
• Update Time: 2025-08-05

(2R)-2-Methyl-3-pyridin-2-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2248188-19-2
• EN300-6506716
• (2R)-2-methyl-3-(pyridin-2-yl)propan-1-ol
• (2R)-2-Methyl-3-pyridin-2-ylpropan-1-ol

• Inchi： 1S/C9H13NO/c1-8(7-11)6-9-4-2-3-5-10-9/h2-5,8,11H,6-7H2,1H3/t8-/m1/s1
• InChI Key： KGRWHWQRUMGVJI-MRVPVSSYSA-N
• SMILES： OC[C@H](C)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1Ų

Additional information on (2R)-2-Methyl-3-pyridin-2-ylpropan-1-ol

Comprehensive Overview of (2R)-2-Methyl-3-pyridin-2-ylpropan-1-ol (CAS No. 2248188-19-2): Properties, Applications, and Industry Insights

The compound (2R)-2-Methyl-3-pyridin-2-ylpropan-1-ol (CAS No. 2248188-19-2) is a chiral alcohol derivative featuring a pyridine moiety, which has garnered significant attention in pharmaceutical and fine chemical research. Its unique stereochemical configuration and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in asymmetric catalysis and drug discovery, aligning with the growing demand for enantioselective compounds in modern therapeutics.

With the rise of AI-driven drug design and green chemistry, researchers are increasingly exploring sustainable methods to synthesize (2R)-2-Methyl-3-pyridin-2-ylpropan-1-ol. Questions like "How to optimize the yield of chiral intermediates?" or "What are the applications of pyridine derivatives in medicine?" reflect current industry trends. This compound’s low toxicity profile and compatibility with biocatalytic processes further enhance its appeal for large-scale production.

The structural features of CAS No. 2248188-19-2 include a 2-methyl group and a hydroxyl-functionalized side chain, enabling diverse chemical modifications. Its pyridine ring contributes to electron-rich properties, facilitating interactions in ligand-receptor binding studies. Such characteristics are critical for developing central nervous system (CNS) therapeutics and enzyme inhibitors, addressing prevalent health challenges like neurodegenerative diseases.

From an industrial perspective, (2R)-2-Methyl-3-pyridin-2-ylpropan-1-ol is synthesized via stereocontrolled reduction or enzymatic resolution, methods often searched by chemists seeking cost-effective routes. The compound’s high enantiomeric purity (>99% ee) is crucial for regulatory compliance in pharmaceutical manufacturing, a topic frequently discussed in GMP forums and patent filings.

Emerging applications include its use in flavor and fragrance industries, where chiral alcohols contribute to stereospecific aroma profiles. Additionally, its role in material science, particularly in liquid crystal and polymer stabilization, underscores its versatility. Searches for "chiral building blocks for functional materials" or "pyridine alcohols in catalysis" highlight interdisciplinary interest.

Quality control of CAS No. 2248188-19-2 involves advanced analytical techniques like HPLC and chiral chromatography, ensuring consistency for end-users. Regulatory guidelines, such as ICH Q7, emphasize the importance of traceability and impurity profiling, topics trending in QA/QC discussions. Suppliers often provide certificates of analysis (CoA) to meet these standards.

In conclusion, (2R)-2-Methyl-3-pyridin-2-ylpropan-1-ol exemplifies the intersection of chiral chemistry and industrial innovation. Its relevance to precision medicine and sustainable synthesis positions it as a compound of enduring scientific and commercial value.